Cas no 1433497-80-3 (1-(3-Bromo-5-tert-butylphenyl)ethanol)

• Product Name: 1-(3-Bromo-5-tert-butylphenyl)ethanol
• CAS No: 1433497-80-3
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6793231
• PubChem ID: 89543045
• Update Time: 2025-10-17

1-(3-Bromo-5-tert-butylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(t-butyl)phenyl)ethanol
• 1433497-80-3
• JWRMRXYULMDKTK-UHFFFAOYSA-N
• 1-(3-Bromo-5-tert-butylphenyl)ethanol
• SCHEMBL14918336

• Inchi： 1S/C12H17BrO/c1-8(14)9-5-10(12(2,3)4)7-11(13)6-9/h5-8,14H,1-4H3
• InChI Key： JWRMRXYULMDKTK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)O)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-5-tert-butylphenyl)ethanol

Comprehensive Overview of 1-(3-Bromo-5-tert-butylphenyl)ethanol (CAS No. 1433497-80-3): Properties, Applications, and Industry Insights

1-(3-Bromo-5-tert-butylphenyl)ethanol (CAS No. 1433497-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This brominated aromatic alcohol features a unique molecular structure, combining a tert-butyl group and a hydroxyl functional group on a benzene ring, which makes it valuable for synthetic applications. Researchers frequently search for "synthesis of 1-(3-Bromo-5-tert-butylphenyl)ethanol" or "CAS 1433497-80-3 applications," reflecting its growing relevance in advanced chemical processes.

The compound's molecular formula C12H17BrO and molecular weight 257.17 g/mol position it as a versatile intermediate in organic synthesis. Its bromo-substituted phenyl ring enables cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in creating complex molecules. Recent trends in "green chemistry alternatives for brominated compounds" highlight the industry's focus on sustainable synthesis methods, making 1-(3-Bromo-5-tert-butylphenyl)ethanol a subject of innovation in catalytic reduction and solvent-free reactions.

In pharmaceutical research, this compound is explored for its potential as a chiral building block in drug development. Queries like "1-(3-Bromo-5-tert-butylphenyl)ethanol in asymmetric synthesis" underscore its role in producing enantiomerically pure substances. The tert-butyl group enhances steric hindrance, which can improve selectivity in catalytic transformations—a topic frequently discussed in forums on "steric effects in organic synthesis."

From a commercial perspective, suppliers often list CAS 1433497-80-3 under "high-purity chemical intermediates," catering to labs requiring stringent quality standards. Analytical techniques like HPLC and NMR are critical for verifying its purity, as noted in searches for "analytical methods for brominated aromatics." Storage recommendations typically emphasize protection from light and moisture, aligning with best practices for halogenated compounds.

Emerging discussions on "bioactive brominated derivatives" and "scalable synthesis routes" further highlight the compound's potential. Its compatibility with palladium-catalyzed reactions makes it a candidate for constructing pharmacophores in oncology and CNS drug candidates. Researchers also investigate its derivatization into ether or ester analogs, expanding utility in material science.

In summary, 1-(3-Bromo-5-tert-butylphenyl)ethanol (CAS No. 1433497-80-3) bridges multiple disciplines—from medicinal chemistry to advanced catalysis. Its structural features align with current demands for tailored synthetic intermediates, while industry queries reflect a need for scalable and sustainable production methods. As innovation continues, this compound is poised to play a pivotal role in next-generation chemical solutions.